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Compound of Interest

Compound Name: Batabulin

Cat. No.: B1667759 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in designing and

executing long-term experimental studies involving Batabulin (also known as T138067).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Batabulin?

A1: Batabulin is an anti-tumor agent that functions by disrupting microtubule polymerization.[1]

[2] It selectively and covalently binds to a conserved cysteine residue (Cys-239) on specific β-

tubulin isotypes (β1, β2, and β4).[3][4] This covalent modification prevents the proper assembly

of α/β-tubulin heterodimers into microtubules, leading to a collapse of the cellular cytoskeleton,

cell cycle arrest at the G2/M phase, and ultimately, apoptosis (programmed cell death).[1][2][3]
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Check Tubulin Quality:
- Use fresh, polymerization-competent tubulin.

- Ensure correct concentration.

Check Batabulin Preparation:
- Was it stored correctly?

- Was the working solution prepared fresh?
- Confirm concentration.

Check Assay Buffer/Conditions:
- Correct pH (e.g., 6.9).

- Contains Mg2+, EGTA.
- Fresh GTP added.

- Assay at 37°C.

Check for Precipitation:
- Visually inspect wells.

- Does the buffer appear cloudy?
- Re-evaluate solvent concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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